Propyl 4-iodobenzoate

• Molecular Formula: C10H11IO2
• Molecular Weight: 290.10 g/mol
• IUPAC Name: propyl 4-iodobenzoate
• InChI: InChI=1S/C10H11IO2/c1-2-7-13-10(12)8-3-5-9(11)6-4-8/h3-6H,2,7H2,1H3
• InChI Key: VOEYTTFPVLPCKU-UHFFFAOYSA-N
• Canonical SMILES: CCCOC(=O)C1=CC=C(C=C1)I

Description

Propyl 4-iodobenzoate is a useful research compound. Its molecular formula is C10H11IO2 and its molecular weight is 290.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

DCC (13.4 g) was added in one portion to 4-iodobenzoic acid (15.0 g), n-propanol (7.2 g) and 4-(dimethylamino)pyridine (0.6 g) in MC (50 ml) at 0° under nitrogen. The mixture was stirred at 0° for 10 min and at room temperature for 3 h, diluted with ER (50 ml), filtered and evaporated. The residue was treated with CX (50 ml), filtered and the filtrate evaporated to give the title compound as a pale yellow oil (16.2 g). T.l.c. (CX-ER 3:1) Rf 0.8.